Cas no 1214368-62-3 (2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene)

• Product Name: 2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene
• CAS No: 1214368-62-3
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• CID: 4998955
• PubChem ID: 46312211
• Update Time: 2025-10-29

2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2,4'-difluoro-3-methoxybiphenyl
• 2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene

• Inchi： 1S/C13H10F2O/c1-16-12-4-2-3-11(13(12)15)9-5-7-10(14)8-6-9/h2-8H,1H3
• InChI Key： DZXLRIDZEKVOHE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=CC=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Additional information on 2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene

2-Fluoro-1-(4-Fluorophenyl)-3-Methoxybenzene: A Comprehensive Overview

2-Fluoro-1-(4-fluorophenyl)-3-methoxybenzene, also known by its CAS number 1214368-62-3, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of fluorinated aromatic compounds, which have gained significant attention in recent years due to their versatile properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzene ring substituted with a fluoro group at position 2, a 4-fluorophenyl group at position 1, and a methoxy group at position 3. This combination of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels. These developments highlight the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound.

One of the most promising applications of 2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene lies in the field of drug discovery. The compound's unique structure makes it an attractive candidate for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that this compound exhibits potent anti-proliferative activity against certain cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. Additionally, its ability to modulate key signaling pathways involved in inflammation has opened new avenues for its use in anti-inflammatory therapies.

In the realm of materials science, 2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene has shown potential as a building block for constructing advanced materials with tailored electronic properties. Its fluorinated substituents contribute to enhanced stability and electronic conductivity, making it suitable for applications in organic electronics and optoelectronics. Researchers have successfully incorporated this compound into polymer blends to create materials with improved thermal stability and mechanical strength. Such innovations underscore the importance of this compound in driving advancements in material design.

The environmental impact of 2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene has also been a topic of interest among scientists. Studies on its biodegradation and toxicity profiles have revealed that under specific conditions, the compound can undergo enzymatic cleavage, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects and ensure sustainable practices during its production and use.

In conclusion, 2-fluoro-1-(4-fluorophenyl)-3-methoxybenzene, with its CAS number 1214368-62-3, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, efficient synthesis methods, and wide-ranging applications make it a valuable asset across multiple industries. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations in science and technology.